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Compound of Interest

Compound Name: Methylcyclohexane-d14

Cat. No.: B156626 Get Quote

An essential non-polar deuterated solvent for the analysis of hydrophobic and non-polar

compounds, Methylcyclohexane-d14 offers a unique combination of physical and spectral

properties that make it a valuable tool in NMR spectroscopy, particularly in the fields of

chemical synthesis, materials science, and drug development. This guide provides a

comprehensive overview of Methylcyclohexane-d14, including its properties, synthesis,

applications in NMR spectroscopy, and detailed experimental protocols.

Core Properties of Methylcyclohexane-d14
Methylcyclohexane-d14 (MCH-d14) is the perdeuterated isotopologue of methylcyclohexane.

Its physical and chemical properties are crucial for its application as a non-polar solvent in

NMR spectroscopy.
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Property Value

Chemical Formula C₇D₁₄

Molecular Weight 112.27 g/mol

CAS Number 10120-28-2

Appearance Colorless liquid

Density 0.88 g/mL at 25 °C

Boiling Point 101 °C

Melting Point -126 °C

Flash Point -4 °C

Isotopic Purity ≥99.5 atom % D

Synthesis of Methylcyclohexane-d14
The synthesis of perdeuterated methylcyclohexane typically involves the catalytic deuteration

of a suitable aromatic precursor, such as toluene, using deuterium gas in the presence of a

catalyst.

Experimental Protocol: Catalytic Deuteration of Toluene
This process involves the complete saturation of the aromatic ring and the methyl group with

deuterium.

Materials:

Toluene

Deuterium gas (D₂)

Palladium on carbon (Pd/C) catalyst (e.g., 10 wt. %)

High-pressure autoclave reactor
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Anhydrous solvent (e.g., diethyl ether)

Filtration apparatus

Procedure:

In a clean, dry high-pressure autoclave, add a solution of toluene in an anhydrous solvent.

Carefully add the Pd/C catalyst to the solution. The catalyst loading is typically around 5-10

mol% relative to the toluene.

Seal the autoclave and purge the system with an inert gas, such as nitrogen or argon, to

remove any air.

Pressurize the autoclave with deuterium gas to the desired pressure (typically 10-50 bar).

Heat the reactor to the desired temperature (e.g., 100-150 °C) and stir the reaction mixture

vigorously.

Monitor the reaction progress by measuring the uptake of deuterium gas. The reaction is

typically complete within 24-48 hours.

Once the reaction is complete, cool the reactor to room temperature and carefully vent the

excess deuterium gas.

Filter the reaction mixture to remove the catalyst.

The filtrate, containing Methylcyclohexane-d14, can be purified by distillation to remove the

solvent and any byproducts.

Logical Relationship for Synthesis:
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Caption: Synthesis of Methylcyclohexane-d14 via catalytic deuteration.

Applications in NMR Spectroscopy
Methylcyclohexane-d14 is an excellent solvent for NMR analysis of non-polar and

hydrophobic compounds. Its key advantages include:

High Deuteration Level: With an isotopic purity of ≥99.5 atom % D, the residual proton

signals are minimal, providing a clean background for the analyte's spectrum.

Wide Temperature Range: Its low melting point (-126 °C) and high boiling point (101 °C)

allow for a broad range of temperatures to be used in variable-temperature NMR studies.

Chemical Inertness: As a saturated hydrocarbon, it is chemically inert and does not react

with most analytes.

Good Solubility for Non-Polar Compounds: It effectively dissolves a wide range of non-polar

organic molecules, polymers, and natural products that are insoluble in more polar solvents.

Comparison with Other Non-Polar Deuterated Solvents
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Solvent Key Advantages Key Disadvantages

Methylcyclohexane-d14
Wide liquid range, good for

variable temperature studies.
Relatively high cost.

Cyclohexane-d12
Similar properties to MCH-d14,

often slightly cheaper.

Higher melting point (6.5 °C)

limits low-temperature studies.

Toluene-d8

Good for aromatic compounds

due to potential for π-π

stacking interactions.

Aromatic residual signals can

interfere with the analyte's

aromatic region.

NMR Spectral Data
The residual proton signals in Methylcyclohexane-d14 are important for referencing the NMR

spectrum.

Nucleus Chemical Shift (ppm) Multiplicity

¹H ~1.5 (broad multiplet) Multiplet

¹³C ~35.8, 33.1, 26.8, 23.1 Multiplets

Note: The exact chemical shifts of residual peaks can vary slightly depending on the specific

batch, temperature, and presence of other substances.

Experimental Protocols for NMR Sample
Preparation
Proper sample preparation is critical for obtaining high-quality NMR spectra. The following is a

detailed protocol for preparing a sample of a non-polar compound using Methylcyclohexane-
d14.

Materials:

Analyte (non-polar solid or liquid)

Methylcyclohexane-d14
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NMR tube (e.g., 5 mm)

Vial

Pipette

Vortex mixer (optional)

Filter (e.g., cotton plug in a pipette)

Procedure:

Weigh the Analyte: Accurately weigh 1-10 mg of the solid analyte into a clean, dry vial. For a

liquid analyte, use a micropipette to transfer a small volume (e.g., 1-5 µL).

Add the Solvent: Using a clean pipette, add approximately 0.5-0.7 mL of

Methylcyclohexane-d14 to the vial containing the analyte.

Dissolve the Analyte: Gently swirl the vial or use a vortex mixer to ensure the analyte is

completely dissolved. If the analyte is not readily soluble, gentle warming may be applied.

Filter the Solution (if necessary): If any solid particles are present, filter the solution through a

pipette with a small cotton plug directly into the NMR tube. This will prevent shimming issues

and improve spectral quality.

Transfer to NMR Tube: Carefully transfer the clear solution into a clean, dry NMR tube using

a pipette.

Cap and Label: Securely cap the NMR tube and label it appropriately.

Experimental Workflow for NMR Sample Preparation:
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Caption: Workflow for preparing an NMR sample with Methylcyclohexane-d14.
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Safety and Handling
Methylcyclohexane-d14 is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated fume hood.[1][2][3][4] It is important to wear personal protective

equipment, including safety glasses, gloves, and a lab coat.[1][2][3][4] Keep the solvent away

from heat, sparks, and open flames.[1][2][3][4] Store in a tightly sealed container in a cool, dry

place.

Conclusion
Methylcyclohexane-d14 is a highly effective non-polar deuterated solvent for NMR

spectroscopy. Its wide liquid temperature range, chemical inertness, and excellent solubilizing

power for hydrophobic compounds make it an invaluable tool for researchers in various

scientific disciplines. By following the detailed protocols and understanding the properties

outlined in this guide, scientists can effectively utilize Methylcyclohexane-d14 to obtain high-

quality NMR data for their non-polar analytes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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